Cas no 89239-60-1 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-3,5-dimethyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-3,5-dimethyl-
• CAS No: 89239-60-1
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 607316
• PubChem ID: 13338409
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-3,5-dimethyl-
• 7-chloro-1-ethyl-3,5-dimethylpyrazolo[4,3-d]pyrimidine
• OEMZJXCVHOFGIL-UHFFFAOYSA-N
• DTXSID60537362
• 7-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
• 7-chloro-3,5-dimethyl-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
• SCHEMBL11058969
• 89239-60-1

• Inchi： 1S/C9H11ClN4/c1-4-14-8-7(5(2)13-14)11-6(3)12-9(8)10/h4H2,1-3H3
• InChI Key： OEMZJXCVHOFGIL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=NN2CC)N=C(C)N=1

Computed Properties

• Exact Mass: 210.0672241g/mol
• Monoisotopic Mass: 210.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų